Cas no 99469-87-1 (Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl-)

• Product Name: Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl-
• CAS No: 99469-87-1
• MF: C₁₂H₁₁ClN₂S
• MW: 250.747140169144
• CID: 1992466
• PubChem ID: 16642953
• Update Time: 2025-04-21

Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl-
• MFCD08758452
• AKOS002363294
• LBTUOHROLYROIM-UHFFFAOYSA-N
• 99469-87-1
• SCHEMBL3451654
• 4-chloro-2-ethylsulfanyl-6-phenylpyrimidine
• 4-chloro-2-(ethylsulfanyl)-6-phenylpyrimidine
• 4-chloro-2-ethylsulfanyl-6-phenyl-pyrimidine

• Inchi： 1S/C12H11ClN2S/c1-2-16-12-14-10(8-11(13)15-12)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： LBTUOHROLYROIM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC=CC=2)=NC(=N1)SCC

Computed Properties

• Exact Mass: 250.0331472Da
• Monoisotopic Mass: 250.0331472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.1Ų